Organic Building Blocks
  • 1-Bromopentane
    1-Bromopentane
    • Cat. No.:
    • B041390
    • CAS No.:
    • 110-53-2
    • Molecular Formula:
    • C5H11Br
    • Molecular Weight:
    • 151.04 g/mol
    Description
    1-Bromopentane undergoes phase transfer catalysed alkylation reaction with 2′ -hydroxy acetophenone using tetrabutyl ammonium bromide as catalyst.
    1-Bromopentane is a natural product found in Fucus...
    - +
  • 4-Hydroxy-2-Butanone
    4-Hydroxy-2-Butanone
    • Cat. No.:
    • B042824
    • CAS No.:
    • 590-90-9
    • Molecular Formula:
    • C4H8O2
    • Molecular Weight:
    • 88.11 g/mol
    Description
    4-hydroxybutan-2-one is a beta-hydroxy ketone that is butan-2-one substituted by a hydroxy group at position 4. It is a beta-hydroxy ketone and a methyl ketone. It is functionally related to a butan-2-one.
    4-...
    - +
  • 5,12-Naphthacenequinone
    5,12-Naphthacenequinone
    • Cat. No.:
    • B046369
    • CAS No.:
    • 1090-13-7
    • Molecular Formula:
    • C18H10O2
    • Molecular Weight:
    • 258.3 g/mol
    Description
    The electronic structure of the lowest excited triplet state of 5,12-naphthacenequinone was studied using pulsed electron nuclear double resonance and continuous-wave time-resolved EPR (cw-TREPR).
    Tetracene-5...
    - +
  • 4-Chlorophenyl isocyanate
    4-Chlorophenyl isocyanate
    • Cat. No.:
    • B047164
    • CAS No.:
    • 104-12-1
    • Molecular Formula:
    • C7H4ClNO
    • Molecular Weight:
    • 153.56 g/mol
    Description
    P-chlorophenyl isocyanate appears as colorless to yellow liquid or crystals. Used as an intermediate in pesticide and pharmaceutical manufacture.
    - +
  • 2-Chlorobenzonitrile
    2-Chlorobenzonitrile
    • Cat. No.:
    • B047944
    • CAS No.:
    • 873-32-5
    • Molecular Formula:
    • C7H4ClN
    • Molecular Weight:
    • 137.56 g/mol
    Description
    2-Chlorobenzonitrile, also known as 2-Chlorobenzonitrile, is a useful research compound. Its molecular formula is C7H4ClN and its molecular weight is 137.56 g/mol. The purity is usually 95%.
    The exact mass ...
    - +
  • 4-Bromotoluene
    4-Bromotoluene
    • Cat. No.:
    • B049008
    • CAS No.:
    • 106-38-7
    • Molecular Formula:
    • C7H7Br
    • Molecular Weight:
    • 171.03 g/mol
    Description
    4-Bromotoluene is a p-substituted aryl bromide. 4-Bromotoluene undergoes C-O coupling reaction with 2,4-dimethylphenol catalyzed by the CuI/K2CO3/phen system. Complexes [Cu(phen)(1-(...
    - +
  • 4-Chlorobenzyl cyanide
    4-Chlorobenzyl cyanide
    • Cat. No.:
    • B122390
    • CAS No.:
    • 140-53-4
    • Molecular Formula:
    • C8H6ClN
    • Molecular Weight:
    • 151.59 g/mol
    Description
    4-chlorophenylacetonitrile is a nitrile that is acetonitrile in which one of the hydrogens has been replaced by a p-chlorophenyl group. It is a member of monochlorobenzenes and a nitrile. It is functionally rela...
    - +
  • Ethyl phenylacetate
    Ethyl phenylacetate
    • Cat. No.:
    • B125129
    • CAS No.:
    • 101-97-3
    • Molecular Formula:
    • C10H12O2
    • Molecular Weight:
    • 164.2 g/mol
    Description
    Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine...
    - +
  • Ethyl levulinate
    Ethyl levulinate
    • Cat. No.:
    • B147295
    • CAS No.:
    • 539-88-8
    • Molecular Formula:
    • C7H12O3
    • Molecular Weight:
    • 144.17 g/mol
    Description
    Ethyl levulate, also known as fema 2442, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on t...
    - +
  • 4-Chlorobenzhydrol
    4-Chlorobenzhydrol
    • Cat. No.:
    • B192747
    • CAS No.:
    • 119-56-2
    • Molecular Formula:
    • C13H11ClO
    • Molecular Weight:
    • 218.68 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img